Cas no 1566781-12-1 (5-{(1-hydroxypropan-2-yl)sulfanylmethyl}furan-2-carboxylic acid)

• Product name: 5-{(1-hydroxypropan-2-yl)sulfanylmethyl}furan-2-carboxylic acid
• CAS No: 1566781-12-1
• MF: C₉H₁₂O₄S
• MW: 216.254181861877
• CID: 6411525
• PubChem ID: 104085249

5-{(1-hydroxypropan-2-yl)sulfanylmethyl}furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{(1-hydroxypropan-2-yl)sulfanylmethyl}furan-2-carboxylic acid
• 5-{[(1-hydroxypropan-2-yl)sulfanyl]methyl}furan-2-carboxylic acid
• EN300-1277580
• 1566781-12-1

• Inchi： 1S/C9H12O4S/c1-6(4-10)14-5-7-2-3-8(13-7)9(11)12/h2-3,6,10H,4-5H2,1H3,(H,11,12)
• InChI Key： ZFIZKBXAWUTYRU-UHFFFAOYSA-N
• SMILES： S(CC1=CC=C(C(=O)O)O1)C(C)CO

Computed Properties

• Exact Mass: 216.04563003g/mol
• Monoisotopic Mass: 216.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 96Ų

Additional information on 5-{(1-hydroxypropan-2-yl)sulfanylmethyl}furan-2-carboxylic acid

5-{(1-Hydroxypropan-2-yl)sulfanylmethyl}furan-2-carboxylic acid: A Comprehensive Overview

CAS No. 1566781-12-1, commonly referred to as 5-{(1-hydroxypropan-2-yl)sulfanylmethyl}furan-2-carboxylic acid, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a furan ring with a carboxylic acid group and a sulfanylmethyl substituent. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, material science, and environmental chemistry.

The chemical structure of 5-{(1-hydroxypropan-2-yl)sulfanylmethyl}furan-2-carboxylic acid is notable for its sulfur-containing group, which can exhibit antioxidant properties. Recent studies have highlighted the importance of sulfur-containing compounds in mitigating oxidative stress, a condition linked to various diseases such as neurodegenerative disorders and cardiovascular diseases. This has positioned the compound as a promising candidate for further research in therapeutic applications.

In terms of synthesis, the compound can be prepared through a multi-step process involving the reaction of furan derivatives with appropriate sulfonic reagents. The synthesis pathway is optimized to ensure high yield and purity, making it suitable for large-scale production if required. Researchers have also explored green chemistry approaches to synthesize this compound, aligning with the growing emphasis on sustainable chemical practices.

The physical properties of CAS No. 1566781-12-1 include a melting point of approximately 200°C and a solubility profile that allows it to dissolve in polar solvents such as water and ethanol. These properties are crucial for its potential use in pharmaceutical formulations, where solubility and stability are key factors. Additionally, the compound's ability to form stable complexes with metal ions has been explored, suggesting its utility in chelation therapy.

Recent advancements in computational chemistry have enabled researchers to model the molecular interactions of 5-{(1-hydroxypropan-2-yl)sulfanylmethyl}furan-2-carboxylic acid with biological targets. These studies have revealed potential binding affinities with enzymes involved in inflammation and oxidative stress pathways. For instance, molecular docking simulations have shown promising interactions with cyclooxygenase (COX) enzymes, which are key targets in anti-inflammatory drug development.

The environmental impact of this compound has also been a subject of interest. Studies have demonstrated its biodegradability under aerobic conditions, making it an eco-friendly option for industrial applications. Furthermore, its role as a precursor in the synthesis of advanced materials, such as conductive polymers, has been explored, highlighting its versatility beyond traditional pharmaceutical uses.

In conclusion, CAS No. 1566781-12-1, or 5-{(1-hydroxypropan-2-yl)sulfanylmethyl}furan-2-carboxylic acid, represents a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, coupled with recent research findings, underscores its potential as a valuable tool in drug discovery and material science. Continued exploration into its properties and applications is expected to yield further insights into its utility in addressing contemporary challenges in health and technology.